Cas no 2248266-81-9 (1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane)
1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane Chemical and Physical Properties
Names and Identifiers
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- 1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane
- 2248266-81-9
- EN300-2595439
- 2,7,10-Trioxadispiro[2.0.54.33]dodecane
- 1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane
-
- Inchi: 1S/C9H14O3/c1-4-10-5-2-8(1)9(7-12-9)3-6-11-8/h1-7H2
- InChI Key: DRQVOMBAMLAIGX-UHFFFAOYSA-N
- SMILES: O1CC21CCOC12CCOCC1
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 31Ų
1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2595439-0.05g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 0.05g |
$888.0 | 2024-06-18 | |
| Enamine | EN300-2595439-0.1g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 0.1g |
$930.0 | 2024-06-18 | |
| Enamine | EN300-2595439-0.25g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 0.25g |
$972.0 | 2024-06-18 | |
| Enamine | EN300-2595439-0.5g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 0.5g |
$1014.0 | 2024-06-18 | |
| Enamine | EN300-2595439-1.0g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 1.0g |
$1057.0 | 2024-06-18 | |
| Enamine | EN300-2595439-2.5g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 2.5g |
$2071.0 | 2024-06-18 | |
| Enamine | EN300-2595439-5.0g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 5.0g |
$3065.0 | 2024-06-18 | |
| Enamine | EN300-2595439-10.0g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 95% | 10.0g |
$4545.0 | 2024-06-18 | |
| Enamine | EN300-2595439-1g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 1g |
$1057.0 | 2023-09-14 | ||
| Enamine | EN300-2595439-5g |
1,7,10-trioxadispiro[2.0.5^{4}.3^{3}]dodecane |
2248266-81-9 | 5g |
$3065.0 | 2023-09-14 |
1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,7,10-trioxadispiro2.0.5^{4}.3^{3}dodecane
Comprehensive Overview of 1,7,10-trioxadispiro[2.0.54.33]dodecane (CAS No. 2248266-81-9): Properties, Applications, and Industry Insights
The chemical compound 1,7,10-trioxadispiro[2.0.54.33]dodecane (CAS No. 2248266-81-9) is a unique spirocyclic ether with a complex molecular architecture. Its structure features multiple oxygen-containing rings, making it a subject of interest in advanced organic synthesis and material science. Researchers and industries are increasingly exploring its potential due to its high stability, low toxicity, and versatile reactivity. This article delves into its properties, synthesis methods, and emerging applications while addressing frequently asked questions in the field.
One of the most searched questions about 1,7,10-trioxadispiro[2.0.54.33]dodecane is its role in green chemistry. With sustainability becoming a global priority, this compound’s ability to act as a biodegradable intermediate in polymer production aligns with eco-friendly manufacturing trends. Its spirocyclic framework also shows promise in drug delivery systems, a hot topic in pharmaceutical research. Users often inquire about its solubility and thermal stability, which are critical for applications like coatings and adhesives.
The synthesis of CAS No. 2248266-81-9 typically involves multi-step reactions, including cyclization and oxidation processes. Recent studies highlight improvements in yield optimization using catalytic methods, reducing waste and energy consumption—a key concern for environmentally conscious manufacturers. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity, another frequently searched topic among chemists.
In material science, 1,7,10-trioxadispiro[2.0.54.33]dodecane is gaining attention for its potential in high-performance polymers. Its rigid structure enhances mechanical strength, making it suitable for aerospace and automotive components. Searches for heat-resistant materials often lead to discussions about this compound’s performance under extreme conditions. Additionally, its compatibility with nanocomposites is a trending research area, addressing demands for lightweight yet durable materials.
From a commercial perspective, suppliers of CAS No. 2248266-81-9 emphasize its scalability and cost-effectiveness. Regulatory compliance, such as REACH certification, is another common query, reflecting industry focus on safety and standardization. As AI-driven drug discovery accelerates, this compound’s molecular diversity positions it as a candidate for virtual screening libraries—a niche yet growing search trend.
Future research directions for 1,7,10-trioxadispiro[2.0.54.33]dodecane may explore its photophysical properties for optoelectronic devices, a field with rising Google search volumes. Collaborative efforts between academia and industry could unlock further innovations, ensuring this compound remains relevant in cutting-edge applications. For those seeking detailed spectral data or synthetic protocols, peer-reviewed journals and patent databases are recommended resources.
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